Cas no 2227678-58-0 (rac-(1R,3R)-3-cyclobutyl-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-cyclobutyl-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227678-58-0
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 6440786
• PubChem ID: 165618328
• Update Time: 2025-05-19

rac-(1R,3R)-3-cyclobutyl-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-cyclobutyl-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1804548
• 2227678-58-0

• Inchi： 1S/C10H16O2/c1-10(2)7(6-4-3-5-6)8(10)9(11)12/h6-8H,3-5H2,1-2H3,(H,11,12)/t7-,8+/m1/s1
• InChI Key： BABFJHLJHYGLQM-SFYZADRCSA-N
• SMILES： OC([C@H]1C(C)(C)[C@@H]1C1CCC1)=O

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,3R)-3-cyclobutyl-2,2-dimethylcyclopropane-1-carboxylic acid

Chemical Profile of rac-(1R,3R)-3-cyclobutyl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227678-58-0)

rac-(1R,3R)-3-cyclobutyl-2,2-dimethylcyclopropane-1-carboxylic acid, identified by its CAS number 2227678-58-0, is a structurally unique organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. The compound features a cyclopropane core substituted with a cyclobutyl group and two methyl groups at the 2-position, making it an intriguing scaffold for further chemical manipulation and biological evaluation.

The cyclopropane ring is a well-known motif in pharmaceutical chemistry due to its strained three-membered structure, which often enhances binding affinity and metabolic stability. In particular, the combination of a cyclopropane ring with a cyclobutyl substituent provides a rigid framework that can be exploited to modulate interactions with biological targets. This structural motif has been explored in various drug discovery programs for its potential to improve pharmacokinetic properties and reduce off-target effects.

rac-(1R,3R)-3-cyclobutyl-2,2-dimethylcyclopropane-1-carboxylic acid serves as a valuable intermediate in the synthesis of more complex molecules. Its carboxylic acid functionality allows for further derivatization via esterification, amidation, or other coupling reactions, enabling the construction of diverse chemical libraries. The stereochemistry at the 1R and 3R positions adds another layer of complexity, making it a candidate for studying stereoselective processes in drug design.

Recent advancements in computational chemistry have facilitated the exploration of rac-(1R,3R)-3-cyclobutyl-2,2-dimethylcyclopropane-1-carboxylic acid as a potential lead compound for therapeutic intervention. Molecular modeling studies suggest that the compound may interact with biological targets such as enzymes or receptors through hydrophobic and van der Waals interactions. These interactions are critical for designing molecules with improved binding affinity and selectivity.

The synthesis of rac-(1R,3R)-3-cyclobutyl-2,2-dimethylcyclopropane-1-carboxylic acid presents unique challenges due to the stability of the cyclopropane ring and the need to maintain stereochemical integrity during preparation. However, recent reports have demonstrated efficient synthetic routes that leverage transition metal catalysis and asymmetric methodologies to achieve high yields and enantiopurity. These developments have opened new avenues for exploring derivatives of this compound in drug discovery pipelines.

In addition to its synthetic utility, rac-(1R,3R)-3-cyclobutyl-2,2-dimethylcyclopropane-1-carboxylic acid has been investigated for its potential biological activity. Preliminary studies indicate that derivatives of this compound may exhibit properties relevant to inflammation modulation and pain management. The cyclopropane moiety is known to influence pharmacological activity by altering electronic distributions and steric hindrance around biological targets. Further research is warranted to fully elucidate the pharmacological profile of this scaffold.

The growing interest in rac-(1R,3R)-3-cyclobutyl-2,2-dimethylcyclopropane-1-carboxylic acid is also driven by its potential as a building block for next-generation materials. The rigid three-dimensional structure of the cyclopropane-cyclobutyl system makes it an attractive candidate for applications in polymer science and material design. Researchers are exploring ways to incorporate this motif into functional materials that exhibit enhanced mechanical strength or unique electronic properties.

From a regulatory perspective, rac-(1R,3R)-3-cyclobutyl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227678-58-0) is subject to standard chemical safety protocols due to its reactive functional groups and structural complexity. Proper handling procedures must be followed to ensure safe laboratory practices and minimize environmental impact. As with all chemical compounds used in research or industrial settings, adherence to Good Laboratory Practices (GLP) is essential for maintaining data integrity and compliance with regulatory requirements.

The future prospects for rac-(1R,3R)-3-cyclobutyl-2,2-dimethylcyclopropane-1-carboxylic acid are promising, with ongoing research expected to yield novel derivatives with enhanced therapeutic potential or material applications. Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking the full potential of this compound as a tool for scientific discovery.